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Compound of Interest

Compound Name: Niobium pentachloride

Cat. No.: B160892

An In-depth Technical Guide to the Lewis Acidity of Niobium Pentachloride

Executive Summary: Niobium pentachloride (NbCls) is a highly reactive, hygroscopic
crystalline solid that serves as a potent Lewis acid catalyst in a multitude of organic
transformations.[1][2] Its strong electrophilic character, arising from the high oxidation state (+5)
of the niobium center, makes it an effective promoter for reactions such as Friedel-Crafts
acylations, Diels-Alder reactions, epoxide ring-opening, and various condensation and
protection group chemistries.[2][3][4][5] This technical guide elucidates the structural and
electronic origins of its Lewis acidity, provides a framework for its quantitative assessment,
details its wide-ranging applications in synthesis, and furnishes specific experimental protocols
for its use.

Introduction to Niobium Pentachloride

Niobium pentachloride, also known as columbium pentachloride, is an inorganic compound
with the formula NbCls.[6] It typically appears as yellow monoclinic crystals and is highly
sensitive to moisture, hydrolyzing in air to form niobium oxychloride (NbOCIz) and subsequently
niobium pentoxide (Nb20s).[3][7] Due to this reactivity, it must be handled under inert
atmospheric conditions. In the solid state, NbCls exists as a chloro-bridged dimer (Nb2Clio), in
which each niobium atom is in a distorted octahedral coordination environment.[3][7] This
dimeric structure is isostructural with the pentachlorides and pentabromides of niobium and
tantalum.[7]

Table 1: Physical and Chemical Properties of Niobium Pentachloride
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Property Value Reference(s)
Chemical Formula NbCls [2]
Molar Mass 270.17 g/mol [7]
Appearance Yellow crystalline solid [7]
Density 2.75 g/lcm3 [7]
Melting Point 204.7 °C (400.5 °F; 477.8 K) [7]
Boiling Point 248.2 °C (478.8 °F; 521.3 K) [7]

Decomposes in water. Soluble

Solubility in HCI, chloroform, CCla, [51[7]
alcohol.
CAS Number 10026-12-7 [2]

The Core of Lewis Acidity in NbCls

The Lewis acidity of niobium pentachloride is a direct consequence of the electronic
configuration of the niobium atom. In its +5 oxidation state, the niobium center is highly
electron-deficient, creating a low-lying unoccupied orbital that can readily accept an electron
pair from a Lewis base. This interaction activates the Lewis base, making it more susceptible to
nucleophilic attack or other transformations.

In solution or during a reaction, the chloro-bridges of the Nb2Clio dimer can be cleaved by a
Lewis basic substrate (e.g., a carbonyl oxygen, an ether, or a nitrile), leading to the formation of
a monomeric NbCls-substrate adduct. This coordination polarizes the bonds within the
substrate, thereby catalyzing the desired reaction.
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Gutmann-Beckett Method

Prepare solution of
EtsPO (Probe) in an
inert solvent (e.g., CD2Cl2)

Add Lewis Acid
(e.g., NbCls)

Formation of
[EtsPO - LA] Adduct

Acquire 3P NMR Spectrum

/ Determine Chemical Shift (3) /

Calculate Acceptor Number (AN)
AN =2.21* (5 -41.0)
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General Experimental Workflow for NbCls Catalysis

1. Assemble flame-dried
glassware under
inert atmosphere (N2/Ar)

2. Charge flask with substrate
and anhydrous solvent

3. Add NbCls catalyst

(hygroscopic solid)

4. Stir at specified
temperature and
monitor by TLC/GC-MS

'

5. Cool to RT and quench
(e.g., with ag. NaHCO3)

6. Aqueous Workup:
Extraction, washing,
and drying

7. Purify crude product
(e.g., column chromatography)

8. Characterize pure product
(NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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